Cas no 875339-90-5 (4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine)

• Product Name: 4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine
• CAS No: 875339-90-5
• MF: C₁₈H₂₉ClN₂SSn
• MW: 459.664261579514
• MDL: MFCD18325134
• CID: 1076937
• PubChem ID: 329826198
• Update Time: 2025-05-23

4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine
• 4-CHLORO-6-(TRIBUTYLSTANNYL)THIENO[3,2-D]PYRIMIDINE
• A915805
• tributyl-(4-chlorothieno[3,2-d]pyrimidin-6-yl)stannane
• XVCDIZWEKFUGJW-UHFFFAOYSA-N
• SCHEMBL2870722
• 4-chloro-6-tributylstannanyl-thieno[3,2-d]pyrimidine
• FT-0685929
• J-515081
• DTXSID80718474
• AKOS015950311
• 4-Chloro-6-(tributylstannyl)thieno[3,2-d]pyrimidine, AldrichCPR
• 875339-90-5
• DB-113242
• 4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine

• MDL： MFCD18325134
• Inchi： 1S/C6H2ClN2S.3C4H9.Sn/c7-6-5-4(1-2-10-5)8-3-9-6;3*1-3-4-2;/h1,3H;3*1,3-4H2,2H3;
• InChI Key： XVCDIZWEKFUGJW-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC2=C(C(=NC=N2)Cl)S1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 460.076200g/mol
• Monoisotopic Mass: 460.076200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD306883)

Additional information on 4-Chloro-6-(tributylstannyl)-thieno3,2-dpyrimidine

Introduction to 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine (CAS No. 875339-90-5)

4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 875339-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, incorporating both thiophene and pyrimidine moieties, which are widely recognized for their structural versatility and biological activity. The presence of a chloro substituent at the 4-position and a tributylstannyl group at the 6-position enhances its utility as a key intermediate in synthetic chemistry, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures.

The significance of this compound lies in its role as a building block for the development of novel therapeutic agents. Thiophene-pyrimidine hybrids have demonstrated promise in various biological assays, including anti-inflammatory, anticancer, and antimicrobial applications. The tributylstannyl moiety serves as an effective reagent in Stille coupling reactions, enabling the introduction of aryl or vinyl groups with high selectivity and yield. This feature makes 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine a valuable asset in the synthetic toolkit of medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their ability to mimic natural biomolecules and interact with biological targets. The pyrimidine scaffold, in particular, is a privileged structure found in numerous pharmacologically active compounds, including nucleoside analogs and kinase inhibitors. By combining thiophene and pyrimidine rings, 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine offers a unique structural framework that can be further modified to explore new chemical space.

In the context of modern pharmaceutical research, the synthesis and functionalization of such heterocyclic intermediates are critical for developing next-generation drugs. The chloro substituent at the 4-position of thieno[3,2-d]pyrimidine provides a versatile handle for further derivatization through nucleophilic substitution reactions. This allows chemists to introduce diverse functional groups, such as amines or alcohols, which can be subsequently transformed into more complex pharmacophores. The tributylstannyl group, on the other hand, facilitates cross-coupling reactions with aryl halides or boronic acids, enabling the construction of biaryl or vinyl-thienopyrimidine derivatives.

One of the most compelling aspects of 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine is its potential application in targeted drug delivery systems. Researchers have been exploring the use of stannyl compounds as prodrugs or carriers due to their stability under physiological conditions and their ability to release active pharmaceutical ingredients upon activation by metabolic processes. The stannyl group can be selectively removed under specific conditions, such as hydrolysis or reductive elimination, thereby releasing the parent heterocyclic compound with retained bioactivity.

The compound has also shown promise in preclinical studies as a precursor for developing small-molecule inhibitors targeting enzyme-driven diseases. For instance, thienopyrimidine derivatives have been investigated for their inhibitory effects on kinases and other enzymes involved in cancer progression. By leveraging the reactivity of the chloro and tributylstannyl functional groups, researchers can design molecules that disrupt key signaling pathways implicated in tumor growth and metastasis.

From a synthetic chemistry perspective, 4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine exemplifies the strategic use of organometallic reagents to achieve efficient bond-forming transformations. The Stille coupling reaction is particularly advantageous because it proceeds under mild conditions with high functional group tolerance. This makes it an ideal choice for late-stage functionalization of complex molecular frameworks without compromising structural integrity or stereochemical purity.

The growing interest in thiophene-pyrimidine hybrids has been further fueled by computational studies predicting their binding affinities to biological targets. Molecular docking simulations have revealed that these compounds can interact with proteins involved in infectious diseases and neurodegenerative disorders. These findings underscore the need for robust synthetic methodologies to access structurally diverse derivatives for experimental validation.

In conclusion,4-Chloro-6-(tributylstannyl)-thieno[3,2-d]pyrimidine (CAS No. 875339-90-5) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its role as an intermediate in cross-coupling reactions underscores its importance in constructing complex heterocyclic molecules with high biological relevance. As research continues to uncover new biological targets and synthetic strategies,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.